Cas no 406917-05-3 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide)

• Product name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide
• CAS No: 406917-05-3
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 5957177
• PubChem ID: 2313040

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide
• SR-01000010643
• SR-01000010643-1
• Oprea1_834106
• AB00685690-01
• F1165-0016
• 406917-05-3
• Z56757070
• AKOS001023790
• N-(1,3-dioxoisoindol-4-yl)-3,5-dimethoxybenzamide
• N-(1,3-dioxoisoindolin-4-yl)-3,5-dimethoxybenzamide

• Inchi： 1S/C17H14N2O5/c1-23-10-6-9(7-11(8-10)24-2)15(20)18-13-5-3-4-12-14(13)17(22)19-16(12)21/h3-8H,1-2H3,(H,18,20)(H,19,21,22)
• InChI Key： GNKYKZMQWONQGW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1)=O)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 326.09027155g/mol
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.7Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide

Comprehensive Overview of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide (CAS No. 406917-05-3)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide, with the CAS number 406917-05-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both dimethoxybenzamide and isoindole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

One of the key reasons for the growing interest in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide is its potential role in targeting specific enzymatic pathways. Researchers have been investigating its interactions with kinases and proteases, which are critical in regulating cellular processes. The compound's unique structure allows it to act as a modulator for these enzymes, making it a valuable tool for understanding disease mechanisms and developing novel therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, particularly in the field of cancer research and neurodegenerative diseases. N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide has been identified as a potential lead compound due to its ability to interfere with abnormal protein aggregation and signaling pathways. This aligns with the current focus on precision medicine and targeted therapy, where compounds like this can offer tailored solutions for complex diseases.

The synthesis of CAS 406917-05-3 involves multi-step organic reactions, including amide coupling and cyclization processes. These methods are well-documented in the literature, but researchers continue to optimize the yield and purity of the compound for large-scale applications. The compound's solubility and stability under physiological conditions are also areas of active investigation, as these properties are crucial for its potential use in drug formulations.

Another aspect that makes N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide noteworthy is its potential application in bioimaging and diagnostics. The compound's fluorescent properties, derived from its isoindole core, could be leveraged for developing probes to visualize cellular processes in real-time. This is particularly relevant in the era of personalized healthcare, where non-invasive diagnostic tools are in high demand.

From a commercial perspective, the availability of CAS 406917-05-3 through chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers often seek detailed information about its spectroscopic data, toxicity profile, and handling precautions. Addressing these queries is essential for ensuring safe and effective use of the compound in various experimental settings.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-3,5-dimethoxybenzamide represents a fascinating area of study with broad implications for drug development and biochemical research. Its unique structural features and functional versatility make it a compound worth watching in the coming years, especially as the scientific community continues to explore innovative solutions for unmet medical needs.